Cas no 1567092-14-1 (2-(bromomethyl)-5-ethyl-1,3,4-thiadiazole)

• Product Name: 2-(bromomethyl)-5-ethyl-1,3,4-thiadiazole
• CAS No: 1567092-14-1
• MF: C₅H₇BrN₂S
• MW: 207.091478586197
• MDL: MFCD26135154
• CID: 4606666
• PubChem ID: 112553263
• Update Time: 2025-06-15

2-(bromomethyl)-5-ethyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-ethyl-1,3,4-thiadiazole

• MDL： MFCD26135154
• Inchi： 1S/C5H7BrN2S/c1-2-4-7-8-5(3-6)9-4/h2-3H2,1H3
• SMILES： S1C(CC)=NN=C1CBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 2-(bromomethyl)-5-ethyl-1,3,4-thiadiazole

Comprehensive Overview of 2-(Bromomethyl)-5-ethyl-1,3,4-thiadiazole (CAS No. 1567092-14-1)

2-(Bromomethyl)-5-ethyl-1,3,4-thiadiazole (CAS No. 1567092-14-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromomethyl-substituted thiadiazole derivative is widely recognized for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "thiadiazole derivatives synthesis" or "applications of bromomethyl thiadiazoles," reflecting its relevance in modern chemical applications.

The compound's molecular framework combines a 1,3,4-thiadiazole core with an ethyl group and a bromomethyl substituent, offering versatile reactivity. This structure is particularly appealing for designing bioactive molecules, as evidenced by its use in developing antimicrobial agents and enzyme inhibitors. Searches for "thiadiazole in drug discovery" or "bromomethyl heterocycles" highlight its growing importance in medicinal chemistry.

In recent years, the demand for sustainable synthetic methods has driven interest in compounds like 2-(Bromomethyl)-5-ethyl-1,3,4-thiadiazole. Its role in green chemistry applications, such as catalyst-free reactions or solvent-free protocols, aligns with the global push for eco-friendly processes. Queries like "green synthesis of thiadiazoles" or "eco-friendly bromomethylation" underscore this trend.

From a technical perspective, the compound's physical and chemical properties—such as solubility, stability, and reactivity—are critical for its applications. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, as seen in searches for "thiadiazole characterization methods." Its crystallographic data and spectral profiles are also well-documented in scientific literature.

Beyond pharmaceuticals, 2-(Bromomethyl)-5-ethyl-1,3,4-thiadiazole finds utility in material science, particularly in the development of functional polymers and advanced coatings. The compound's ability to act as a crosslinking agent or a monomer precursor has sparked queries like "thiadiazole-based polymers" or "bromomethyl monomers." These applications highlight its interdisciplinary significance.

Safety and handling protocols for 1567092-14-1 are another area of frequent inquiry. While not classified as hazardous under standard regulations, proper storage conditions (e.g., moisture-sensitive, light-protected) and handling precautions are essential to maintain its integrity. Searches for "stable storage of bromomethyl compounds" reflect this practical concern.

In summary, 2-(Bromomethyl)-5-ethyl-1,3,4-thiadiazole (CAS No. 1567092-14-1) is a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its structural versatility and reactivity continue to inspire innovative research, as evidenced by trending search terms like "thiadiazole innovation" and "future of bromomethyl heterocycles."